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Compound of Interest

Compound Name: (-)-Dihydrocarveol

Cat. No.: B1210190 Get Quote

An In-depth Technical Guide to (-)-Dihydrocarveol

For Researchers, Scientists, and Drug Development Professionals

Introduction
(-)-Dihydrocarveol is a naturally occurring monoterpenoid alcohol. It is a constituent of

essential oils from plants such as caraway and mint. This document provides a comprehensive

overview of its chemical properties, synthesis, and biological significance, with a focus on its

metabolic pathways.

Chemical Identification and Properties
This section details the fundamental chemical identifiers and physical properties of (-)-
Dihydrocarveol.
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Identifier Value Citation

IUPAC Name
(1R,2R,5R)-5-Isopropenyl-2-

methylcyclohexanol
[1]

CAS Number 20549-47-7 [1]

Molecular Formula C₁₀H₁₈O [1]

Molecular Weight 154.25 g/mol [1]
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Physicochemical Properties
The following table summarizes the key physicochemical properties of (-)-Dihydrocarveol.

Property Value Citation

Appearance Colorless liquid [2][3]

Odor
Anise and green, spearmint-

like
[2][4]

Specific Gravity 0.926 g/mL at 20 °C

Refractive Index 1.476-1.479 at 20 °C

Optical Activity [α]20/D -20±1°, neat

Boiling Point 224-225 °C [4]

Flash Point 90 °C (closed cup)

Vapor Pressure 0.100 mmHg at 20 °C [2]

Synthesis and Experimental Protocols
Several methods for the synthesis of dihydrocarveol have been reported.
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Synthesis from Carvone
Dihydrocarveol can be prepared by the selective catalytic hydrogenation of carvone.[3] Another

method involves the reduction of carvone using various reducing agents.[4][5]

Synthesis from Sobrerol Esters
One documented experimental protocol involves the pyrolysis of diesters of sobrerol.

Experimental Protocol: Pyrolysis of Sobrerol Diacetate[6]

Sobrerol diacetate is prepared by refluxing 166 g of sobrerol with 244 g of acetic anhydride.

The initial boiling point of the mixture is 140.5 °C. Continued refluxing for 7 hours results in a

drop in the boiling point to 135 °C, indicating the cleavage to carvyl acetate.

The resulting mixture is then fractionated under vacuum to recover acetic acid, excess acetic

anhydride, and carvyl acetate.

The crude dihydrocarvyl acetate is obtained. Saponification of this ester yields

dihydrocarveol.

Enzymatic Reduction
Enoate reductases from microorganisms like Lactobacillus casei can be utilized for the

enzymatic reduction of carvone to produce optically active dihydrocarveol.[7]

Oxidation to Dihydrocarvone
A protocol for the oxidation of dihydrocarveol to dihydrocarvone is also available.

Experimental Protocol: Oxidation of Dihydrocarveol[6]

Five grams of dihydrocarveol, diluted with an equal amount of naphtha, is stirred with a

mixture of 4 g of sodium dichromate, 19 cc of water, and 5 g of concentrated sulfuric acid for

one hour.

The naphtha layer is separated and washed sequentially with water, dilute alkali, and sodium

bicarbonate solution.
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The naphtha is then distilled off to yield the ketone product, which can be identified as

dihydrocarvone by infrared spectrophotometric analysis.

Biological Activities and Metabolic Pathways
(-)-Dihydrocarveol has demonstrated various biological activities, including antimicrobial and

acaricidal properties.[5]

A significant area of research has been its metabolism by microorganisms. The bacterium

Rhodococcus erythropolis DCL14 can utilize all stereoisomers of carveol and dihydrocarveol as

its sole source of carbon and energy.[8]

Metabolic Pathway in Rhodococcus erythropolis DCL14
The degradation of dihydrocarveol in R. erythropolis DCL14 involves a series of enzymatic

reactions. The pathway commences with the oxidation of dihydrocarveol to dihydrocarvone,

which then enters a branched pathway involving Baeyer-Villiger monooxygenases.[8]

Metabolic Pathway of Dihydrocarveol in R. erythropolis DCL14

(-)-Dihydrocarveol (iso-)Dihydrocarvone

(Dihydro)carveol
dehydrogenase 4-Isopropenyl-7-methyl-

2-oxo-oxepanone

(iso-)Dihydrocarvone
1,2-monooxygenase 6-Hydroxy-3-isopropenyl-

heptanoate
ε-lactone hydrolase 3-Isopropenyl-6-oxo-

heptanoate

6-hydroxy-3-isopropenyl-
heptanoate dehydrogenase Limonene Degradation PathwayFurther Metabolism

Click to download full resolution via product page

Caption: Metabolic degradation pathway of (-)-Dihydrocarveol in Rhodococcus erythropolis

DCL14.

The key enzymes involved in this pathway include:[8]

(Dihydro)carveol dehydrogenase

(iso-)Dihydrocarvone isomerase
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NADPH-dependent dihydrocarvone monooxygenase (a Baeyer-Villiger monooxygenase)

ε-lactone hydrolase

6-hydroxy-3-isopropenylheptanoate dehydrogenase

This metabolic route ultimately links the degradation of dihydrocarveol to the limonene

degradation pathway within this microorganism.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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